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Compound of Interest

Compound Name: H-D-Val-OtBu.HCl

Cat. No.: B613181 Get Quote

For Immediate Release

This document provides a detailed analysis of the molecular weight and chemical properties of

D-Valine tert-butyl ester hydrochloride (H-D-Val-OtBu.HCl), a key reagent in pharmaceutical

research and peptide synthesis.[1]

Molecular Identity and Structure
H-D-Val-OtBu.HCl is the hydrochloride salt of the tert-butyl ester of D-valine.[1][2] The D-

configuration refers to the stereochemistry at the alpha-carbon. The tert-butyl ester group

serves as a protecting group for the carboxylic acid functionality, enhancing lipophilicity and

stability, while the hydrochloride salt form generally improves aqueous solubility and ease of

handling.[1]

Physicochemical Data
The fundamental physicochemical properties of H-D-Val-OtBu.HCl are derived from its

chemical formula. These quantitative data points are summarized below.
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Property Value Source

Chemical Formula C₉H₂₀ClNO₂
PubChem, Thermo Scientific[3]

[4][5]

Molecular Weight 209.71 g/mol
MedchemExpress,

PubChem[3][5][6]

Monoisotopic Mass 209.1182566 Da PubChem[5]

CAS Number 104944-18-5
CymitQuimica, Santa Cruz

Biotechnology[1][2]

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of the constituent atoms in

the empirical formula, C₉H₂₀ClNO₂.

3.1 Atomic Weights Used:

Carbon (C): 12.011 g/mol

Hydrogen (H): 1.008 g/mol

Chlorine (Cl): 35.453 g/mol

Nitrogen (N): 14.007 g/mol

Oxygen (O): 15.999 g/mol

3.2 Calculation Steps:

Carbon: 9 atoms * 12.011 g/mol = 108.099 g/mol

Hydrogen: 20 atoms * 1.008 g/mol = 20.160 g/mol

Chlorine: 1 atom * 35.453 g/mol = 35.453 g/mol

Nitrogen: 1 atom * 14.007 g/mol = 14.007 g/mol
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Oxygen: 2 atoms * 15.999 g/mol = 31.998 g/mol

Total Molecular Weight: 108.099 + 20.160 + 35.453 + 14.007 + 31.998 = 209.717 g/mol

This calculated value is consistent with the widely published molecular weight of 209.71 g/mol .

[1][2][3][6][7]

Methodological Considerations
The determination of a compound's molecular weight from its chemical formula is a theoretical

calculation based on standard atomic weights. It does not involve experimental procedures,

workflows, or biological signaling pathways. Therefore, the creation of experimental protocols

or pathway diagrams is not applicable to this specific topic.

Logical Relationship of Components
The relationship between the chemical components that constitute the final molecular weight

can be visualized as a simple hierarchical structure.

Chemical Formula: C₉H₂₀ClNO₂
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Caption: Hierarchical breakdown of H-D-Val-OtBu.HCl for molecular weight calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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